Cas no 2580099-39-2 (rel-tert-butyl (1R,2S,3R,4S)-3-aminobicyclo2.2.1heptane-2-carboxylate)

• Product Name: rel-tert-butyl (1R,2S,3R,4S)-3-aminobicyclo2.2.1heptane-2-carboxylate
• CAS No: 2580099-39-2
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 5657285
• PubChem ID: 137941405
• Update Time: 2023-11-27

rel-tert-butyl (1R,2S,3R,4S)-3-aminobicyclo2.2.1heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl (1R,2S,3R,4S)-3-aminobicyclo[2.2.1]heptane-2-carboxylate
• EN300-44832701
• 2248322-61-2
• EN300-27732268
• 2580099-39-2
• EN300-6508642
• rac-tert-butyl (1R,2S,3R,4S)-3-aminobicyclo[2.2.1]heptane-2-carboxylate
• rel-tert-butyl (1R,2S,3R,4S)-3-aminobicyclo[2.2.1]heptane-2-carboxylate
• rel-tert-butyl (1R,2S,3R,4S)-3-aminobicyclo2.2.1heptane-2-carboxylate

• Inchi： 1S/C12H21NO2/c1-12(2,3)15-11(14)9-7-4-5-8(6-7)10(9)13/h7-10H,4-6,13H2,1-3H3/t7-,8+,9+,10-/m1/s1
• InChI Key： QWZREACOWRSHHI-XFWSIPNHSA-N
• SMILES： O(C(C)(C)C)C([C@@H]1[C@@H]([C@H]2CC[C@@H]1C2)N)=O

Computed Properties

• Exact Mass: 211.157228913g/mol
• Monoisotopic Mass: 211.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.3Ų